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Compound of Interest

Compound Name: AG-1478 hydrochloride

Cat. No.: B1664421 Get Quote

These application notes provide detailed protocols and essential data for the formulation and

intraperitoneal (IP) administration of AG-1478 hydrochloride, a potent and selective inhibitor

of the epidermal growth factor receptor (EGFR) tyrosine kinase. This document is intended for

researchers, scientists, and drug development professionals conducting in vivo studies.

Product Information
Chemical Name: N-(3-chlorophenyl)-6,7-dimethoxyquinazolin-4-amine hydrochloride Molecular

Formula: C₁₆H₁₄ClN₃O₂ · HCl Molecular Weight: 352.22 g/mol CAS Number: 175178-82-2

Mechanism of Action: AG-1478 is a selective inhibitor of EGFR (ErbB1) tyrosine kinase with an

IC50 of approximately 3 nM in cell-free assays.[1][2][3] It shows high selectivity over other

related kinases like HER2-Neu and PDGFR.[3] By competing with ATP for binding to the EGFR

kinase domain, AG-1478 inhibits EGFR autophosphorylation and downstream signaling

pathways, such as the MAPK/ERK and Akt pathways, which are crucial for cell proliferation and

survival.[4][5]

Solubility Data
AG-1478 hydrochloride is sparingly soluble in water but soluble in organic solvents. For in

vivo applications, it is typically first dissolved in an organic solvent and then further diluted in a

suitable vehicle.
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Solvent Solubility Notes

DMSO ≥ 25 mg/mL (79.17 mM)[6]

Fresh, moisture-free DMSO is

recommended as absorbed

moisture can reduce solubility.

[6]

Ethanol ~13 mg/mL[3][6]

Methanol/DMSO (1:1) 10 mg/mL
Yields a clear, colorless

solution.

Water Insoluble[6]

0.1 N HCl < 0.4 mg/mL

In Vivo Formulation and Administration
For intraperitoneal injection, AG-1478 hydrochloride is typically formulated as a solution or

suspension. The choice of vehicle is critical to ensure drug stability and bioavailability while

minimizing toxicity to the animal model.

Recommended Vehicles
DMSO: AG-1478 can be dissolved in 100% DMSO for administration.[7]

DMSO and Corn Oil: A common formulation involves dissolving AG-1478 in DMSO to create

a stock solution, which is then diluted with a carrier oil like corn oil before injection.[6]

DMSO, PEG300, Tween80, and Saline/Water: A multi-component vehicle can be used to

improve solubility and stability. A typical formulation involves dissolving AG-1478 in DMSO,

followed by the addition of PEG300, Tween80, and finally an aqueous solution like saline or

ddH₂O.[6]

Example Dosages from In Vivo Studies
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Animal Model Dosage
Dosing
Schedule

Vehicle Reference

Mice (BALB/c

nu/nu)
~1 mg/kg 3 times per week Not specified [6]

Rats (Sprague-

Dawley)
21.4 mg/kg/day 3 times per week DMSO [7]

Mice 1 mg/kg Daily for 7 days Not specified [8]

Experimental Protocols
Preparation of AG-1478 Hydrochloride Formulation
(DMSO/Corn Oil)
This protocol describes the preparation of a 1 mg/mL AG-1478 solution in a DMSO and corn oil

vehicle.

Materials:

AG-1478 hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile corn oil

Sterile, light-protected microcentrifuge tubes

Vortex mixer

Protocol:

Prepare a 50 mg/mL stock solution in DMSO:

Aseptically weigh the required amount of AG-1478 hydrochloride powder.

Add the appropriate volume of anhydrous DMSO to achieve a 50 mg/mL concentration.
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Vortex thoroughly until the powder is completely dissolved, resulting in a clear solution.

Dilute the stock solution in corn oil:

For a final concentration of 1 mg/mL, add 50 µL of the 50 mg/mL DMSO stock solution to

950 µL of sterile corn oil.

Vortex the mixture vigorously to ensure a homogenous suspension.

Administration:

The final formulation should be used immediately for optimal results.[6]

Administer the prepared solution via intraperitoneal injection to the animal model at the

desired dosage.

Stability and Storage
Powder: Store AG-1478 hydrochloride powder at -20°C for up to 3 years.[6]

Stock Solutions: Aliquot stock solutions in DMSO and store at -80°C for up to 1 year or at

-20°C for up to 1 month to avoid repeated freeze-thaw cycles.[6] Once in solution, it is

recommended to use within 3 months to prevent loss of potency when stored at -20°C.[1]

Visualization of Workflow and Signaling Pathway
Experimental Workflow for Intraperitoneal Injection
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Caption: Workflow for AG-1478 IP injection.
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EGFR Signaling Pathway Inhibition by AG-1478
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Caption: AG-1478 inhibits EGFR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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